Cas no 2098093-19-5 (1-(thian-4-yl)-1,4-diazepane dihydrochloride)

• Product Name: 1-(thian-4-yl)-1,4-diazepane dihydrochloride
• CAS No: 2098093-19-5
• MF: C₁₀H₂₂Cl₂N₂S
• MW: 273.266079425812
• CID: 4636987
• Update Time: 2025-06-08

1-(thian-4-yl)-1,4-diazepane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepane dihydrochloride
• 1-(thian-4-yl)-1,4-diazepane dihydrochloride

• Inchi： 1S/C10H20N2S.2ClH/c1-4-11-5-7-12(6-1)10-2-8-13-9-3-10;;/h10-11H,1-9H2;2*1H
• InChI Key： JNHDKITXGIXLJT-UHFFFAOYSA-N
• SMILES： N1(C2CCSCC2)CCCNCC1.[H]Cl.[H]Cl

Additional information on 1-(thian-4-yl)-1,4-diazepane dihydrochloride

Research Brief on 1-(Thian-4-yl)-1,4-diazepane Dihydrochloride (CAS: 2098093-19-5): Recent Advances and Applications

1-(Thian-4-yl)-1,4-diazepane dihydrochloride (CAS: 2098093-19-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and oncology. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

The compound belongs to the diazepane class, which is known for its structural flexibility and ability to interact with a variety of biological targets. The thian-4-yl moiety introduces unique electronic and steric properties, making it a promising candidate for modulating receptor activity. Recent synthetic routes to 1-(thian-4-yl)-1,4-diazepane dihydrochloride have been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The study employed a multi-step process involving reductive amination and subsequent hydrochloride salt formation, achieving a final purity of >98%.

Pharmacological evaluations have revealed that 1-(thian-4-yl)-1,4-diazepane dihydrochloride exhibits high affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression. In vitro assays demonstrated IC50 values in the nanomolar range for 5-HT2A and D2 receptors, as detailed in a recent preprint on bioRxiv. Additionally, the compound's ability to cross the blood-brain barrier (BBB) was confirmed using an in situ perfusion model, further supporting its CNS applicability.

Beyond CNS applications, emerging research has explored the compound's utility in oncology. A 2024 study in Cancer Research reported that 1-(thian-4-yl)-1,4-diazepane dihydrochloride acts as an inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study showed that the compound induced apoptosis in several cancer cell lines, including glioblastoma and breast cancer, with minimal cytotoxicity to normal cells. These findings position it as a potential lead compound for next-generation HDAC inhibitors.

In conclusion, 1-(thian-4-yl)-1,4-diazepane dihydrochloride (CAS: 2098093-19-5) represents a multifaceted tool in drug discovery, with promising applications in both CNS disorders and oncology. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacokinetic profile for clinical development. Future studies should focus on in vivo efficacy and safety assessments to translate these findings into therapeutic breakthroughs.